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Get Quote

Thermodynamic Property Data

The following tables summarize the physicochemical data for trans-6-Tetradecene (also known as (E)-6-

Tetradecene, CAS #41446-64-4) and, for comparison, its isomer 1-Tetradecene (CAS #1120-36-1).

Table 1: Fundamental Properties of Tetradecene Isomers

Property
Value for trans-6-
Tetradecene

Value for 1-
Tetradecene

Unit Source

Molecular Formula C₁₄H₂₈ C₁₄H₂₈ - [1] [2]

Molecular Weight 196.3721 196.3721 g/mol [1] [2]

Boiling Point (Tboil) 523.88 (Calculated) 524.2 (Experimental) K [3] [2]

Melting Point (Tfus) 242.46 (Calculated) 260.23
(Experimental)

K [3] [2]

Critical Temperature (Tc) 689.82 689.00 K [3] [4]

Critical Pressure (Pc) 1587.28 1560.00 kPa [3] [4]
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Property
Value for trans-6-
Tetradecene

Value for 1-
Tetradecene

Unit Source

Critical Volume (Vc) 0.799 0.800 m³/kmol [3] [4]

Enthalpy of Vaporization
(ΔvapH°)

46.72 (Calculated) 70.20 (Experimental) kJ/mol [3] [2]

Enthalpy of Formation
(ΔfH°gas)

-215.07 (Calculated) -206.70 kJ/mol [3] [4]

Table 2: Temperature-Dependent Heat Capacity (Cp, gas) for trans-6-Tetradecene This data is calculated

using the Joback method [3].

Temperature (K) Heat Capacity (J/mol·K)

523.88 488.90

551.54 506.77

579.19 523.90

606.85 540.31

634.51 556.03

662.16 571.08

689.82 585.50

Vapor Pressure Estimation and Experimental Protocols

While direct vapor pressure measurements for trans-6-Tetradecene are not found, you can estimate it using

provided correlations or apply standardized testing methods.
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Computational Estimation

For trans-6-Tetradecene, a correlation is available to estimate vapor pressure (Pvap) between 396.02 K

and 553.88 K using the equation ln(Pvp) = A + B/(T + C), where Pvap is in kPa and T is in Kelvin [5]:

A = 15.1593

B = -4601.82
C = -86.586

For 1-Tetradecene, the Antoine Equation parameters are available for a temperature range of 431.61 K to

524.90 K [2]:

log₁₀(P) = A - B / (T + C) (P in bar, T in K)

A = 4.14495
B = 1745.001

C = -102.675

The chemicals Python library documented in the search results provides functions for these calculations,

including Antoine() and Wagner() equations [6].

Standardized Experimental Measurement

The ASTM D323 "Reid Method" is the standard test for determining the vapor pressure of petroleum

products like gasoline and volatile crude oils [7] [8]. This would be a relevant protocol if trans-6-

Tetradecene is a component in such mixtures.

Principle: The sample is placed in a Reid vapor pressure bomb with a 1:4 air-to-liquid volume ratio. The

bomb is immersed in a constant temperature bath at 37.8 °C (100 °F) and shaken until gas-liquid equilibrium

is reached. The measured pressure is reported as the Reid Vapor Pressure (RVP) [8] [9].

Apparatus: Automated vapor pressure testers are available that perform this method, controlling the bath

temperature with high precision (±0.1 °C) and managing the testing process via computer software [9].

The relationships between the different approaches to obtaining vapor pressure data are summarized in the

workflow below.
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Important Notes on Data Usage

Data Sources and Reliability: Most properties for trans-6-Tetradecene are calculated (e.g., using

the Joback method) rather than experimentally measured [3]. The data for 1-Tetradecene is often
sourced from experimental measurements, making it more reliable for that specific isomer [2].

Isomer Variation: The data shows that even isomers with the same molecular formula can have
significantly different properties, such as melting point and enthalpy of vaporization. Always use data

specific to the compound of interest.
Vapor Pressure Context: The Reid Vapor Pressure (RVP) from ASTM D323 is not the same as the

true thermodynamic vapor pressure. It is a specific, standardized measurement that includes the
presence of air and water vapor in a fixed ratio [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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